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Compound of Interest

4'-Hydroxy-2'-
Compound Name:
methylacetophenone

Cat. No.: B057632

The proper disposal of 4'-Hydroxy-2'-methylacetophenone is critical for ensuring laboratory
safety and environmental protection. This guide provides a comprehensive, step-by-step
procedure for researchers, scientists, and drug development professionals to manage the
disposal of this compound in compliance with standard safety protocols.

Hazard Assessment and Classification

Before initiating any disposal procedures, it is essential to understand the hazards associated
with 4'-Hydroxy-2'-methylacetophenone. Based on the Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals, this compound is classified as follows:

e Skin Irritant (Category 2)[1]
o Serious Eye Irritant (Category 2)[1]
o May cause respiratory irritation[1]

Due to these hazards, 4'-Hydroxy-2'-methylacetophenone must be treated as hazardous
waste.[2][3] It should not be disposed of down the drain or in regular trash.[4][5]

Personal Protective Equipment (PPE)

Prior to handling 4'-Hydroxy-2'-methylacetophenone for disposal, ensure that appropriate
personal protective equipment is worn. This includes:
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o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or glasses with side shields
e Alaboratory coat

All handling of the waste should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to minimize the risk of inhalation.

Quantitative Data Summary

The following table summarizes key quantitative data for 4'-Hydroxy-2'-methylacetophenone,
which informs its handling and disposal requirements.

Property Value

Molecular Formula CoH1002

Molecular Weight 150.17 g/mol [1]
Melting Point 47 - 50 °C[6]

Flash Point > 110 °CJ6]

Hazard Statements H315, H319, H335[1]

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the safe disposal of 4'-Hydroxy-2'-
methylacetophenone.

Step 1: Waste Collection

o Collect waste 4'-Hydroxy-2'-methylacetophenone in a designated, compatible, and leak-
proof container.[2] It is often best to reuse the original container if it is in good condition.[2]

» Ensure the container is clearly labeled as "Hazardous Waste."[2][4]

» Do not mix 4'-Hydroxy-2'-methylacetophenone with other waste streams unless
compatibility has been verified to avoid dangerous chemical reactions.[7][8]
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Step 2: Labeling the Waste Container

Properly label the hazardous waste container with the following information:[4]

e The words "Hazardous Waste"

o The full chemical name: "4'-Hydroxy-2'-methylacetophenone” (avoid abbreviations)
e The quantity of waste in the container

e The date of waste generation

e The name and contact information of the principal investigator or responsible person
e The laboratory location (building and room number)

o Appropriate hazard pictograms (e.g., irritant)

Step 3: Storage of Waste

» Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.[8]

o Ensure the storage area is away from incompatible materials.[8]

o The container must be kept closed except when adding waste.[2]
 Itis recommended to use secondary containment to prevent spills.[2][3]
Step 4: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.[4]

» Follow your institution's specific procedures for waste manifest forms and pickup requests.[4]
» Do not attempt to transport the hazardous waste outside of the laboratory yourself.[3]

Step 5: Empty Container Disposal
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» An empty container that held 4'-Hydroxy-2'-methylacetophenone must be triple-rinsed with
a suitable solvent (e.g., acetone or ethanol) to remove all residues.[2][8]

e The rinsate from this cleaning process must be collected and disposed of as hazardous
waste.[2]

e Once triple-rinsed and air-dried, the container can be disposed of in the regular trash after
defacing or removing the original labels.[3][8]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4'-Hydroxy-2'-
methylacetophenone.
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Disposal Workflow for 4'-Hydroxy-2'-methylacetophenone

Preparation Empty Container Management
Wear Appropriate PPE Triple-Rinse Empty Container
(Gloves, Goggles, Lab Coat) with Suitable Solvent
Work in a Ventilated Area Collect Rinsate as Deface Labels and Dispose
(Fume Hood) Hazardous Waste of Clean Container in Trash

Start Disposal Process

Waste Collection & Storage

Collect Waste in a
Compatible Container

l

Label Container as
'Hazardous Waste' with
Full Details

;

Store in Designated
Satellite Accumulation Area

Final Disposal

Contact EHS for
Hazardous Waste Pickup

;

Follow Institutional
Disposal Procedures

Click to download full resolution via product page

Caption: Disposal workflow for 4'-Hydroxy-2'-methylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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